Cas no 633-35-2 (Androsta-1,4,6-triene-3,17-dione)

• Product Name: Androsta-1,4,6-triene-3,17-dione
• CAS No: 633-35-2
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 82864
• PubChem ID: 104880
• Update Time: 2025-04-18

Androsta-1,4,6-triene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• ATD
• Androsta-1,4,6-triene-3,17-dione
• 1,4,6-androstatrien-3,17-dione
• 1,4,6-Androstatriene-3,17-dione
• androst-1,4,6-triene-3,17-dione
• Androsta-1,4,6-trien-3,17-dion
• Chinidin
• Cin-quin
• Coccinine
• Conchinin
• Kinidin
• Pitayin
• PITAYINE
• QUINDINE
• Quinidex
• QUNIDINE
• 1,4,6-Etioallochan-dione
• 1,4,6-Andorstatriene-3,17-dione
• 633-35-2
• Androsta-1,4,6-triene-3,17-dione (1.0mg/mL in MeOH)
• DTXSID60862328
• NS00121035
• HY-136092
• SCHEMBL132874
• 1,4,6 ETIOALLOCHOLAN-DIONE
• Androsta-1,4,6- Triene-3,17-Dione
• CHEBI:131190
• AKOS030240786
• BDBM50421878
• Q4545687
• CHEMBL2311178
• CS-0119570
• (8R,9S,10R,13S,14S)-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione
• A146-T317D
• 217A6T1V8N
• UNII-217A6T1V8N
• 1,4,6-androstrien-3,17-dione
• DB-369803
• DTXCID601011735

• Inchi： 1S/C19H22O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,7,9,11,14-16H,5-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： DKVSUQWCZQBWCP-QAGGRKNESA-N
• SMILES： O=C1CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 282.16200
• Monoisotopic Mass: 282.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.16
• Melting Point: 164-1650C
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.587
• Solubility: methanol: 50 mg/mL, soluble
• PSA: 34.14000
• LogP: 3.63940

Androsta-1,4,6-triene-3,17-dione Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• RTECS：BV8082250